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Compound of Interest

Compound Name: Vinyl isocyanate

Cat. No.: B1607408 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when working with highly reactive and toxic compounds

like vinyl isocyanate. This document provides essential, immediate safety and logistical

information, including operational and disposal plans, to foster a culture of safety and build trust

in handling hazardous chemicals.

Properties and Hazards of Vinyl Isocyanate
Vinyl isocyanate is a highly flammable and toxic liquid that poses significant health risks.

Understanding its properties is the first step in safe handling.

Table 1: Physical and Chemical Properties of Vinyl Isocyanate
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Property Value

CAS Number 3555-94-0

Molecular Formula C₃H₃NO

Molecular Weight 69.06 g/mol

Appearance Liquid

Boiling Point 39-40 °C

Flash Point 4 °C

Density 0.938 g/mL at 25 °C

Table 2: GHS Hazard Classifications for Vinyl Isocyanate[1]
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour.

Acute Toxicity, Oral 3 H301: Toxic if swallowed.

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.

Skin Irritation 2 H315: Causes skin irritation.

Skin Sensitization 1
H317: May cause an allergic

skin reaction.

Serious Eye Damage 1
H318: Causes serious eye

damage.

Acute Toxicity, Inhalation 1 H330: Fatal if inhaled.

Respiratory Sensitization 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation.

Occupational Exposure Limits
As of the latest review, specific Occupational Exposure Limits (OELs) for vinyl isocyanate
have not been established by major regulatory bodies such as OSHA, NIOSH, or ACGIH. The

Safety Data Sheet for vinyl isocyanate also indicates that no data is available.[2]

However, due to its hazardous nature as an isocyanate, it is prudent to adhere to the general

exposure limits established for the isocyanate group.

Table 3: General Occupational Exposure Limits for Isocyanates
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Organization Exposure Limit Notes

UK HSE 8-hour TWA: 0.02 mg NCO/m³

Generic limit for all

isocyanates, based on the

functional -NCO group.

15-minute STEL: 0.07 mg

NCO/m³

OSHA
Ceiling Limit: 0.02 ppm (for

MDI)

As a reference for a common

diisocyanate.

NIOSH
REL-TWA: 0.005 ppm (for

MDI)

As a reference for a common

diisocyanate.

ACGIH TLV-TWA: 0.005 ppm (for MDI)
As a reference for a common

diisocyanate.

TWA = Time-Weighted Average, STEL = Short-Term Exposure Limit, REL = Recommended

Exposure Limit, TLV = Threshold Limit Value, MDI = Methylene diphenyl diisocyanate

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the last line of defense against exposure. The following PPE is

mandatory when handling vinyl isocyanate.

Table 4: Recommended Personal Protective Equipment for Vinyl Isocyanate
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Body Part PPE Recommendation Specifications

Respiratory
Full-face, supplied-air

respirator

Provides the highest level of

protection against vapors and

aerosols. Air-purifying

respirators with organic vapor

cartridges may not be sufficient

due to the high toxicity and

poor warning properties of

isocyanates.

Hands Chemical-resistant gloves

Butyl rubber or Viton™ gloves

are recommended. Double-

gloving is a good practice.

Latex gloves are not suitable.

Eyes
Chemical safety goggles and a

face shield

A full-face respirator provides

integral eye and face

protection. If not using a full-

face respirator, both goggles

and a face shield are

necessary.

Body
Disposable, chemical-resistant

coveralls
To prevent skin contact.

Feet
Closed-toe shoes and shoe

covers
To prevent contamination.

Experimental Protocol: Step-by-Step Guidance for
Handling Vinyl Isocyanate
Adherence to a strict protocol is crucial for minimizing the risk of exposure.

1. Preparation:

Designated Area: All work with vinyl isocyanate must be conducted in a designated area

within a certified chemical fume hood.
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Emergency Equipment: Ensure that a safety shower, eyewash station, and a spill kit are

readily accessible.

Decontamination Solution: Prepare a decontamination solution. A common formulation is a

mixture of 5-10% sodium carbonate, 0.2-2% liquid detergent, and water to make up 100%.

An alternative is 3-8% concentrated ammonia, 0.2-2% liquid detergent, and water.

Waste Containers: Have clearly labeled, dedicated waste containers for liquid and solid vinyl
isocyanate waste. These containers should not be sealed tightly to allow for the venting of

any carbon dioxide that may be generated from decomposition.

2. Handling:

Don PPE: Before entering the designated area, don all required PPE as specified in Table 4.

Grounding: Ground and bond all containers and receiving equipment to prevent static

discharge, as vinyl isocyanate is highly flammable.

Transfer: Use non-sparking tools for all transfers. When transferring the liquid, do so slowly

and carefully to avoid splashing.

Minimize Quantities: Work with the smallest quantity of vinyl isocyanate necessary for the

experiment.

Constant Ventilation: Ensure the chemical fume hood is operating correctly throughout the

entire procedure.

3. Post-Handling:

Decontaminate: Thoroughly decontaminate all surfaces, glassware, and equipment that

came into contact with vinyl isocyanate using the prepared decontamination solution. Allow

the solution to remain in contact for at least 10 minutes before rinsing.

Doff PPE: Remove PPE in the designated area, being careful to avoid self-contamination.

Dispose of all disposable PPE as hazardous waste.
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Personal Hygiene: Wash hands, face, and any potentially exposed skin thoroughly with soap

and water after completing the work and removing PPE.

Operational and Disposal Plans
Spill Response:

Minor Spill (inside fume hood):

Alert others in the area.

Wearing appropriate PPE, absorb the spill with a non-combustible absorbent material such

as vermiculite or sand. Do not use combustible materials like sawdust.

Carefully collect the absorbed material into a designated, open-top waste container.

Decontaminate the spill area with the decontamination solution.

Major Spill (outside fume hood):

Evacuate the laboratory immediately and alert others.

Activate the nearest fire alarm if there is a risk of fire.

Contact the institution's emergency response team.

Do not re-enter the area until it has been cleared by safety professionals.

Disposal Plan:

Liquid Waste: Collect all liquid waste containing vinyl isocyanate in a designated, labeled,

and vented container.

Solid Waste: Collect all contaminated solid waste (e.g., gloves, wipes, absorbent material) in

a separate, labeled, and vented container.

Neutralization (optional, for small quantities): Small amounts of residual vinyl isocyanate in

empty containers can be neutralized by carefully adding the decontamination solution and
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allowing it to react for at least 24-48 hours in a safe, well-ventilated area (such as the back of

a fume hood). The container must not be sealed.

Final Disposal: All vinyl isocyanate waste is considered hazardous waste and must be

disposed of through the institution's hazardous waste management program. Do not attempt

to dispose of it down the drain or in regular trash.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling vinyl isocyanate from

preparation to disposal.

Caption: Logical workflow for the safe handling of vinyl isocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. purdue.edu [purdue.edu]

2. echemi.com [echemi.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Vinyl Isocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607408#personal-protective-equipment-for-
handling-vinyl-isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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